Cas no 2172547-35-0 (3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid)

• Product Name: 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• CAS No: 2172547-35-0
• MF: C₇H₁₂O₅S
• MW: 208.232181549072
• CID: 5568616
• PubChem ID: 165594140
• Update Time: 2025-05-22

3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1627886
• 2172547-35-0
• 3-(hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid

• Inchi： 1S/C7H12O5S/c8-4-7(6(9)10)2-1-3-13(11,12)5-7/h8H,1-5H2,(H,9,10)
• InChI Key： JLJGAUKUZDUTJJ-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)O)(CO)C1)(=O)=O

Computed Properties

• Exact Mass: 208.04054465g/mol
• Monoisotopic Mass: 208.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 100Ų

Additional information on 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid

Comprehensive Overview of 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (CAS No. 2172547-35-0)

3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (CAS No. 2172547-35-0) is a sulfur-containing organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique thiane ring structure modified with hydroxymethyl and carboxylic acid functional groups, making it a versatile intermediate for drug development. Its sulfone moiety (1,1-dioxo) enhances its stability and reactivity, which is critical for applications in medicinal chemistry and material science.

In recent years, the demand for sulfur-based heterocycles like 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and enzyme modulators. The compound's CAS No. 2172547-35-0 is frequently searched in academic databases, reflecting its growing relevance in drug discovery and chemical synthesis.

One of the trending topics in organic chemistry is the exploration of sustainable synthetic routes for complex molecules. 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid aligns with this trend, as its structure offers opportunities for green chemistry applications. For instance, its carboxylic acid group can facilitate biodegradable polymer development, addressing environmental concerns in the chemical industry.

The compound's hydroxymethyl group also makes it a candidate for prodrug design, a hot topic in pharmaceutical formulation. Prodrugs improve drug delivery by enhancing solubility or bioavailability, and CAS No. 2172547-35-0 derivatives could play a pivotal role in this field. Searches for "thiane derivatives in drug delivery" or "sulfone-based prodrugs" highlight its intersection with cutting-edge research.

From a structural-activity relationship (SAR) perspective, the 1lambda6-thiane core of this compound provides a rigid scaffold for molecular docking studies. Computational chemists often investigate such frameworks to predict interactions with biological targets, such as proteins or receptors. This aligns with the increasing use of AI-driven drug design, where CAS No. 2172547-35-0 could serve as a template for virtual screening.

In summary, 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid (CAS No. 2172547-35-0) is a multifaceted compound with applications spanning medicinal chemistry, material science, and environmental sustainability. Its unique structure and functional groups position it as a valuable asset for researchers tackling modern challenges in healthcare and industrial chemistry.